Cas no 1228665-84-6 (tert-Butyl 4-Chloro-2-(3-hydroxyprop-1-ynyl)pyridin-3-yl Carbonate)

• Product Name: tert-Butyl 4-Chloro-2-(3-hydroxyprop-1-ynyl)pyridin-3-yl Carbonate
• CAS No: 1228665-84-6
• MF: C₁₃H₁₄ClNO₄
• MW: 283.707562923431
• CID: 1078991
• PubChem ID: 46318149
• Update Time: 2025-06-11

tert-Butyl 4-Chloro-2-(3-hydroxyprop-1-ynyl)pyridin-3-yl Carbonate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-chloro-2-(3-hydroxyprop-1-ynyl)-pyridin-3-yl carbonate
• tert-Butyl 4-chloro-2-(3-hydroxyprop-1-ynyl)pyridin-3-yl carbonate
• tert-butyl 4-chloro-2-(3-hydroxyprop-1-yn-1-yl)pyridin-3-yl carbonate
• tert-Butyl (4-chloro-2-(3-hydroxyprop-1-yn-1-yl)pyridin-3-yl) carbonate
• MFCD15530284
• DB-321641
• tert-Butyl 4-chloro-2-(3-hydroxyprop-1-ynyl)pyridin-3-yl carbonate, AldrichCPR
• AKOS015840260
• tert-butyl [4-chloro-2-(3-hydroxyprop-1-ynyl)pyridin-3-yl] carbonate
• 1228665-84-6
• CS-0456392
• tert-Butyl 4-Chloro-2-(3-hydroxyprop-1-ynyl)pyridin-3-yl Carbonate

• MDL： MFCD15530284
• Inchi： 1S/C13H14ClNO4/c1-13(2,3)19-12(17)18-11-9(14)6-7-15-10(11)5-4-8-16/h6-7,16H,8H2,1-3H3
• InChI Key： URKSQFHYXFJOAW-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C#CCO)C=1OC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.0611356g/mol
• Monoisotopic Mass: 283.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.6Ų

Additional information on tert-Butyl 4-Chloro-2-(3-hydroxyprop-1-ynyl)pyridin-3-yl Carbonate

Comprehensive Overview of tert-Butyl 4-Chloro-2-(3-hydroxyprop-1-ynyl)pyridin-3-yl Carbonate (CAS No. 1228665-84-6)

The compound tert-Butyl 4-Chloro-2-(3-hydroxyprop-1-ynyl)pyridin-3-yl Carbonate (CAS No. 1228665-84-6) is a specialized pyridine derivative with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a chloro substituent and a hydroxypropynyl group, makes it a valuable intermediate for constructing complex molecules. Researchers and chemists are increasingly interested in this compound due to its versatility in medicinal chemistry and drug discovery.

One of the key reasons for the growing attention toward tert-Butyl 4-Chloro-2-(3-hydroxyprop-1-ynyl)pyridin-3-yl Carbonate is its role in the synthesis of biologically active molecules. The presence of both hydroxy and alkyne functionalities allows for diverse chemical modifications, enabling the creation of targeted compounds for therapeutic applications. Recent studies highlight its potential in developing kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine.

From a synthetic perspective, the tert-butyl carbonate protecting group in this compound offers stability under various reaction conditions, making it a preferred choice for multi-step synthesis. This feature is particularly valuable in peptide coupling and catalysis, where controlled deprotection is essential. Additionally, the compound’s solubility in common organic solvents enhances its practicality in laboratory settings.

In the context of green chemistry, tert-Butyl 4-Chloro-2-(3-hydroxyprop-1-ynyl)pyridin-3-yl Carbonate has been explored for its compatibility with sustainable synthesis methods. Researchers are investigating its use in microwave-assisted reactions and flow chemistry, which reduce waste and energy consumption. This aligns with the global push toward eco-friendly chemical processes, a topic frequently searched in academic and industrial circles.

The compound’s spectroscopic properties, including its distinct NMR and IR spectra, facilitate its identification and purity assessment. Analytical techniques such as HPLC and mass spectrometry are commonly employed to ensure quality control, a critical aspect for pharmaceutical intermediates. These analytical insights are often sought after by professionals in quality assurance and regulatory compliance.

Another area of interest is the compound’s potential in covalent drug design. The alkyne moiety can participate in click chemistry reactions, enabling the rapid assembly of drug-like scaffolds. This approach has gained traction in fragment-based drug discovery, a hot topic in biotech and pharma research. Such applications are frequently discussed in scientific forums and patent literature.

Storage and handling of tert-Butyl 4-Chloro-2-(3-hydroxyprop-1-ynyl)pyridin-3-yl Carbonate require standard laboratory precautions. It is recommended to store the compound in a cool, dry place under inert conditions to maintain its stability. Proper personal protective equipment (PPE) should be used during handling, as with any laboratory chemical.

In summary, tert-Butyl 4-Chloro-2-(3-hydroxyprop-1-ynyl)pyridin-3-yl Carbonate (CAS No. 1228665-84-6) is a multifaceted compound with broad utility in organic synthesis and drug development. Its structural features and reactivity profile make it a subject of ongoing research, particularly in areas like targeted therapy and sustainable chemistry. As the demand for innovative chemical building blocks grows, this compound is poised to remain a key player in advanced research.